2,2'-{[1,2-Bis(4-methoxyphenyl)ethane-1,2-diyl]bis(oxy)}di(ethan-1-ol)

• CAS No.: 61732-77-2
• Molecular Formula: C20H26O6
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-[2-(2-hydroxyethoxy)-1,2-bis(4-methoxyphenyl)ethoxy]ethanol
• InChI: InChI=1S/C20H26O6/c1-23-17-7-3-15(4-8-17)19(25-13-11-21)20(26-14-12-22)16-5-9-18(24-2)10-6-16/h3-10,19-22H,11-14H2,1-2H3
• InChI Key: ZDVVMSVIWVTODA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C(C2=CC=C(C=C2)OC)OCCO)OCCO

Description

2,2’-{[1,2-Bis(4-methoxyphenyl)ethane-1,2-diyl]bis(oxy)}di(ethan-1-ol) is a complex organic compound characterized by its unique structure, which includes two methoxyphenyl groups and an ethan-1-ol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’-{[1,2-Bis(4-methoxyphenyl)ethane-1,2-diyl]bis(oxy)}di(ethan-1-ol) typically involves the reaction of bis(4-methoxyphenyl)methanone with appropriate reagents under controlled conditions. One common method involves the use of zinc powder and titanium tetrachloride in anhydrous tetrahydrofuran (THF) as solvents. The reaction mixture is cooled to 0°C and then heated to reflux, followed by purification through column chromatography .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of automated reactors and continuous flow systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2,2’-{[1,2-Bis(4-methoxyphenyl)ethane-1,2-diyl]bis(oxy)}di(ethan-1-ol) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: The methoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce more saturated alcohols or ethers.

Scientific Research Applications

2,2’-{[1,2-Bis(4-methoxyphenyl)ethane-1,2-diyl]bis(oxy)}di(ethan-1-ol) has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It may be used in the production of polymers, resins, and other materials.

Mechanism of Action

The mechanism of action of 2,2’-{[1,2-Bis(4-methoxyphenyl)ethane-1,2-diyl]bis(oxy)}di(ethan-1-ol) involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to changes in cellular functions. The exact molecular targets and pathways involved are still under investigation, but they may include enzymes and receptors related to oxidative stress and metabolic regulation .

Comparison with Similar Compounds

Similar Compounds

• 1,2-Bis(4-methoxyphenyl)ethyne
• 1,2-Bis(4-methoxyphenyl)acetylene
• 1,2-Bis(p-anisyl)acetylene

Uniqueness

2,2’-{[1,2-Bis(4-methoxyphenyl)ethane-1,2-diyl]bis(oxy)}di(ethan-1-ol) is unique due to its specific structural arrangement, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specialized applications in research and industry .